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Compound of Interest

Compound Name: Arctigenin mustard

Cat. No.: B1665603 Get Quote

Introduction
Arctigenin is a bioactive lignan predominantly isolated from plants of the Arctium genus,

commonly known as burdock.[1][2] It has garnered significant attention from the scientific

community for its diverse pharmacological properties, including anti-inflammatory, anti-tumor,

antioxidant, and antiviral activities.[3][4] In cell-based research, arctigenin serves as a valuable

tool for investigating cellular mechanisms and signaling pathways. Studies have shown its

ability to modulate key pathways such as NF-κB, PI3K/Akt, MAPK, and JAK/STAT, making it a

compound of interest in cancer, inflammation, and neurodegenerative disease research.[3][5]

[6][7]

Proper preparation of a stable, concentrated stock solution is the critical first step for obtaining

reliable and reproducible results in cell culture experiments. This document provides a detailed

protocol for preparing an arctigenin stock solution and summarizes essential data for its use.

Quantitative Data Summary
Arctigenin is a crystalline solid that exhibits poor solubility in aqueous solutions but is soluble in

several organic solvents.[8] For cell culture applications, Dimethyl Sulfoxide (DMSO) is the

most commonly used solvent due to its high solubilizing capacity and compatibility with most

cell lines at low final concentrations.

Table 1: Properties and Solubility of Arctigenin
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Property Value Reference

Molecular Formula C₂₁H₂₄O₆ [8]

Molecular Weight 372.4 g/mol [8]

Appearance Crystalline solid [8]

Storage Temperature -20°C [8]

Solubility in DMSO
≥12 mg/mL (~32.2 mM) to 74

mg/mL (~198.7 mM)
[8][9][10]

Solubility in DMF ~20 mg/mL (~53.7 mM) [8]

Solubility in Ethanol ~0.5 mg/mL (~1.34 mM) [8]

Aqueous Solubility Sparingly soluble [8]

Note: The reported solubility in DMSO can vary. It is recommended to use fresh, anhydrous

DMSO for maximum solubility.[9]

Experimental Protocols
This section details the procedure for preparing a 10 mM stock solution of arctigenin in DMSO,

a common starting concentration for cell culture experiments.

Materials and Equipment
Arctigenin powder (purity ≥95%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or foil-wrapped microcentrifuge tubes (1.5 mL)

Sterile, polypropylene conical tubes (15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer
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Sterile syringe filters (0.22 µm pore size, PTFE or other DMSO-compatible membrane)

Sterile syringes

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Workflow for Stock Solution Preparation
The following diagram illustrates the key steps for preparing a sterile arctigenin stock solution.
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Preparation Workflow

1. Weigh Arctigenin

2. Dissolve in DMSO

 Add to sterile tube

3. Vortex to Mix

 Ensure complete dissolution

4. Filter Sterilize

 Use 0.22 µm syringe filter

5. Aliquot Solution

 Into amber tubes

6. Store at -20°C

 Protect from light
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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